![molecular formula C11H8F2N2O2 B1464373 1-[(2,5-difluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid CAS No. 1282172-86-4](/img/structure/B1464373.png)
1-[(2,5-difluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid
Overview
Description
1-(2,5-Difluorophenyl)methyl-1H-pyrazole-4-carboxylic acid, commonly referred to as DFPCA, is a chemical compound used in scientific research. It is a member of the pyrazole family and is used in a variety of applications, including biochemical, physiological, and laboratory experiments.
Scientific Research Applications
Inflammation
GPR35 antagonists have potential therapeutic applications in treating inflammatory conditions due to their expression in immune cells and involvement in immune responses .
Metabolic Disorders
Targeting GPR35 may have implications in managing metabolic disorders, as drugs affecting this receptor are being explored for therapeutic use in such diseases .
Nociception (Pain Perception)
GPR35 plays a role in nociception, and its antagonists could contribute to the development of new pain management strategies .
Cardiovascular Disease
The involvement of GPR35 in cardiovascular functions suggests that its antagonists might be useful in the research and treatment of cardiovascular diseases .
Cancer Research
GPR35 is expressed in gastric carcinomas and other cancer cells; thus, its antagonists are being studied for their potential to inhibit cancer cell growth and proliferation .
Gastrointestinal Health
Due to the prominent expression of GPR35 in the GI tract, particularly in the pancreas and small intestine, antagonists may be relevant in gastrointestinal health research .
properties
IUPAC Name |
1-[(2,5-difluorophenyl)methyl]pyrazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F2N2O2/c12-9-1-2-10(13)7(3-9)5-15-6-8(4-14-15)11(16)17/h1-4,6H,5H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNXSHOHFFNDGOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)CN2C=C(C=N2)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2,5-difluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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